Cas no 158879-84-6 (Spiro[furan-2(5H),6'-[6H]indeno[4,5-c]furan]-1',5(3'H)-dione,3,3'a,4,4',5',5'a,7',8'-octahydro-4',7',8'-trihydroxy-4-[(1S)-1-hydroxyethyl]-5'-methoxy-3',3',5'a-trimethyl-,(2S,3'aS,4S,4'R,5'S,5'aS,7'R,8'S)- (9CI))

Spiro[furan-2(5H),6'-[6H]indeno[4,5-c]furan]-1',5(3'H)-dione,3,3'a,4,4',5',5'a,7',8'-octahydro-4',7',8'-trihydroxy-4-[(1S)-1-hydroxyethyl]-5'-methoxy-3',3',5'a-trimethyl-,(2S,3'aS,4S,4'R,5'S,5'aS,7'R,8'S)- (9CI) structure
158879-84-6 structure
Product Name:Spiro[furan-2(5H),6'-[6H]indeno[4,5-c]furan]-1',5(3'H)-dione,3,3'a,4,4',5',5'a,7',8'-octahydro-4',7',8'-trihydroxy-4-[(1S)-1-hydroxyethyl]-5'-methoxy-3',3',5'a-trimethyl-,(2S,3'aS,4S,4'R,5'S,5'aS,7'R,8'S)- (9CI)
CAS No:158879-84-6
MF:C20H28O9
MW:412.430927276611
CID:178968
Update Time:2024-03-01

Spiro[furan-2(5H),6'-[6H]indeno[4,5-c]furan]-1',5(3'H)-dione,3,3'a,4,4',5',5'a,7',8'-octahydro-4',7',8'-trihydroxy-4-[(1S)-1-hydroxyethyl]-5'-methoxy-3',3',5'a-trimethyl-,(2S,3'aS,4S,4'R,5'S,5'aS,7'R,8'S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Spiro[furan-2(5H),6'-[6H]indeno[4,5-c]furan]-1',5(3'H)-dione,3,3'a,4,4',5',5'a,7',8'-octahydro-4',7',8'-trihydroxy-4-[(1S)-1-hydroxyethyl]-5'-methoxy-3',3',5'a-trimethyl-,(2S,3'aS,4S,4'R,5'S,5'aS,7'R,8'S)- (9CI)
    • Spiro[furan-2(5H),6'-[6H]indeno[4,5-c]furan]-1',5(3'H)-dione,3,3'a,4,4',5',5'a,7',8'-octahydro-4',7',8'-trihydroxy-4-[(1S)-1-
    • Spiro[furan-2(5H),6'-[6H]indeno[4,5-c]furan]-1',5(3'H)-dione,3,3'a,4,4',5',5'a,7',8'-octahydro-4',7',8'-trihydroxy-4-[(1S)-1-hydroxyethyl]-5'-methoxy-3',3',5'a-trimethyl-,(2S,3'aS,4S,4'R,5'S,5'aS,7'R,
    • (-)-Picrodendrin U
    • Picrodendrin U
    • Spiro[furan-2(5H),6'-[6H]indeno[4,5-c]furan]-1',5(3'H)-dione,3,3'a,4,4',5',5'a,7',8'-octahydro-4',7',8'-trihydroxy-4-(1-hydroxyethyl)-5'-methoxy-3',3',5'a-trimethyl-,[3'aS-[3'aa,4'a,5'a,5'ab,6'b[R*(R*)],7'b,8'a]]-
    • Spiro[furan-2(5H),6'-[6H]indeno[4,5-c]furan]-1',5(3'H)-dione, 3,3'a,4,4',5',5'a,7',8'-octahydro-4',7',8'-trihydroxy-4-[(1S)-1-hydroxyethyl]-5'-methoxy-3',3',5'a-trimethyl-, (2S,3'aS,4S,4'R,5'S,5'aS,7'R,8'S)-
    • Inchi: 1S/C20H28O9/c1-7(21)8-6-20(29-16(8)25)14(24)12(22)11-9-10(18(2,3)28-17(9)26)13(23)15(27-5)19(11,20)4/h7-8,10,12-15,21-24H,6H2,1-5H3/t7-,8-,10-,12-,13+,14+,15+,19-,20+/m0/s1
    • InChI Key: BRXMLDXATROHSI-BNIFRFKMSA-N
    • SMILES: O1C(=O)[C@H]([C@@H](O)C)C[C@]21[C@@]1(C)C(=C3[C@@]([H])([C@@H](O)[C@H]1OC)C(C)(C)OC3=O)[C@H](O)[C@H]2O
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